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Compound of Interest

Compound Name: Diethyl ethylidenemalonate

Cat. No.: B072346 Get Quote

An In-depth Technical Guide to the Safe Handling of Diethyl Ethylidenemalonate

This guide provides comprehensive safety data and handling precautions for diethyl
ethylidenemalonate, intended for researchers, scientists, and professionals in drug

development. It consolidates information from various safety data sheets to ensure safe

laboratory practices.

Chemical Identification and Properties
Diethyl ethylidenemalonate is an organic compound used as an intermediate in chemical

synthesis[1][2].

Identifier Value

IUPAC Name diethyl 2-ethylidenepropanedioate

Synonyms
Diethyl 2-ethylidenemalonate, Ethyl 2-

ethoxycarbonyl-2-butenoate, NSC 1084[3]

CAS Number 1462-12-0

Molecular Formula C₉H₁₄O₄[1][3]

Molecular Weight 186.20 g/mol

EC Number 215-965-5
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Physical and Chemical Properties Value

Physical State Liquid[4]

Appearance Colorless[4]

Odor No information available[4]

Boiling Point 115-118 °C at 17 mmHg[1]

Density 1.019 g/mL at 25 °C[1]

Refractive Index n20/D 1.442[1]

Flash Point > 110 °C (> 230 °F)[4]

Storage Temperature Recommended 5°C[1][2]

Water Solubility Low solubility[4]

Hazard Identification and GHS Classification
Diethyl ethylidenemalonate is classified as an irritant. The GHS classification indicates it can

cause skin, eye, and respiratory irritation.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[5]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[5]

GHS Pictogram:

Irritant (Exclamation Mark)

Signal Word:

Warning
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Experimental Protocols and Handling Precautions
Safe Handling and Storage
Protocol for Handling:

Engineering Controls: Work in a well-ventilated area, preferably in a fume hood[1][5][6]. Use

local exhaust ventilation to control airborne concentrations[7].

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the table

below[5].

Hygiene Practices: Avoid contact with skin, eyes, and clothing[5][8]. Do not breathe vapors or

mist[5][7]. Wash hands thoroughly before breaks and after handling[5][6].

Ignition Sources: Keep away from heat and sources of ignition.

Storage Conditions:

Store in a cool, dry, and well-ventilated place[5][9].

Keep containers tightly closed when not in use[5][7][10].

Store at a recommended temperature of 5°C[1][2].

Incompatible with strong oxidizing agents, acids, and bases[6][7][8].
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Personal Protective Equipment (PPE) Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles conforming to EN166 (EU) or

NIOSH (US) standards[5][8].

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile rubber). Dispose of contaminated gloves

after use[5]. Wear a complete suit protecting

against chemicals[5].

Respiratory Protection

If risk assessment indicates a need, use an air-

purifying respirator with appropriate cartridges

(e.g., type ABEK) or a full-face supplied-air

respirator[5][8].

Accidental Release Measures
Protocol for Spill Cleanup:

Evacuation: Evacuate personnel to a safe area[5][6].

Ventilation: Ensure adequate ventilation[5][6].

Personal Protection: Wear full PPE, including respiratory protection, during cleanup[5].

Containment: Prevent the spill from entering drains[5][10].

Absorption: Soak up the spill with an inert absorbent material such as sand, earth, or

vermiculite[5][7].

Collection and Disposal: Collect the absorbed material into a suitable, closed container for

disposal as hazardous waste[5][10].

Disposal Considerations
Dispose of unused product and contaminated materials through a licensed disposal

company[5].
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Do not allow the product to enter drains or waterways[5].

Follow all local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal[4].

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician[5].

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician[5][6].

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Consult a physician[5].

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water.

Consult a physician[5][8].

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂)[5][6][9].

Special Hazards: Hazardous decomposition products include carbon oxides (CO, CO₂)[5][8].

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear[4][10].

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12117~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2001:36:58~~Diethyl%20ethylidenemalonate~~
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC114341000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://www.carlroth.com/medias/SDB-3070-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc5Nzd8YXBwbGljYXRpb24vcGRmfGFEWmhMMmc1T1M4NU1UZ3lPVGsxTWpFNE5EWXlMMU5FUWw4ek1EY3dYMEZWWDBWT0xuQmtaZ3w4YjZmZGFjNzg3OWRhMGM0YTIyZGMyZDc5MTAwNzA3OWJmYTI2MzBjODYxYTM0YjA5MDg1ODRiMmM1NzgxOWU3
https://www.cdhfinechemical.com/images/product/msds/37_301239418_DIETHYLETHOXYMETHYLENEMALONATE-CASNO-87-13-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC114341000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12117~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2001:36:58~~Diethyl%20ethylidenemalonate~~
https://dept.harpercollege.edu/chemistry/msds/Diethyl%20malonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & PPE

Chemical Handling

Cleanup & Disposal

Review SDS & 
Prepare Work Area

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood
is Operational

Transfer Chemical
Inside Fume Hood

Perform Experiment

Store in a Cool, Dry,
Well-Ventilated Area

Decontaminate Glassware
& Work Surfaces

Dispose of Waste in
Designated Hazardous

Waste Container

Remove PPE

Wash Hands Thoroughly

 

Spill Occurs

Assess Spill Size
& Immediate Danger

Small & Contained Spill?

Evacuate Area
Alert Supervisor/

Safety Officer

No

Don Appropriate PPE
(Respirator, Gloves,

Goggles, Suit)

Yes

Spill Managed

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Hazardous Waste

Container

Decontaminate Area
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Reactants

Diethyl Malonate

Heating

Paraldehyde Acetic Anhydride

Diethyl
Ethylidenemalonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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